3-chloro-N-(2-chlorophenyl)propanamide

• IUPAC Name: 3-chloro-N-(2-chlorophenyl)propanamide
• InChI: InChI=1S/C9H9Cl2NO/c10-6-5-9(13)12-8-4-2-1-3-7(8)11/h1-4H,5-6H2,(H,12,13)
• InChI Key: SYKFGYQIAQITOF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)CCCl)Cl
• Molecular Formula: C9H9Cl2NO
• DSSTOX Substance ID: DTXSID60408841
• Molecular Weight: 218.08 g/mol
• CAS RN: 21261-72-3

Description

3-chloro-N-(2-chlorophenyl)propanamide is an organic compound with the molecular formula C9H9Cl2NO. It has a molecular weight of 218.08.

Molecular Structure Analysis

The IUPAC name for this compound is 3-chloro-N-(2-chlorophenyl)propanamide. The InChI code is 1S/C9H9Cl2NO/c10-6-5-9(13)12-8-4-2-1-3-7(8)11/h1-4H,5-6H2,(H,12,13).

Physical And Chemical Properties Analysis

3-chloro-N-(2-chlorophenyl)propanamide is a powder at room temperature. It has a melting point of 82-84°C.

Scientific Research Applications

Environmental Impact and Degradation

Assessment of Chlorophenols in the Aquatic Environment Chlorophenols, including compounds related to 3-chloro-N-(2-chlorophenyl)propanamide, have been evaluated for their environmental impact, particularly in aquatic ecosystems. Studies indicate that chlorophenols can exert moderate to significant toxic effects on both mammalian and aquatic life. Their persistence in the environment varies, with adaptability and degradation depending on the presence of microflora capable of biodegrading these compounds. However, bioaccumulation is generally expected to be low, despite their notable organoleptic effects (Krijgsheld & Gen, 1986).

Degradation by Zero Valent Iron Research into the degradation of chlorophenols has shown that zero valent iron (ZVI) and iron-based bimetallic systems can efficiently dechlorinate these compounds. This process involves dechlorination, sorption, and co-precipitation, indicating potential pathways for mitigating the environmental impact of chlorinated compounds like 3-chloro-N-(2-chlorophenyl)propanamide (Gunawardana, Singhal, & Swedlund, 2011).

Toxicity and Environmental Concerns

Toxic Effects on Fish The toxic effects of chlorophenols, which could extend to compounds such as 3-chloro-N-(2-chlorophenyl)propanamide, have been well-documented, particularly in fish. Chlorophenols can cause oxidative stress, affect the immune system, disrupt endocrine functions, and in higher concentrations, induce apoptosis or promote cellular proliferation leading to a cancer-prone environment. These effects highlight the environmental risks associated with chlorophenols and potentially similar chlorinated amides (Ge et al., 2017).

Safety and Hazards

This compound is associated with several hazard statements including H302, H312, H315, H319, H332, and H335. Precautionary measures include avoiding breathing mist, gas or vapours, avoiding contact with skin and eyes, and using personal protective equipment.